Cas no 1211583-98-0 (4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde)

• Product Name: 4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde
• CAS No: 1211583-98-0
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 1032010
• PubChem ID: 71464134
• Update Time: 2025-10-29

4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoromethyl)nicotildehyde
• 4-chloro-2-(trifluoromethyl)nicotinaldehyde
• 4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde
• AB75213
• AMY17818
• DTXSID20855913
• DB-357946
• CS-0442311
• AKOS016011953
• 1211583-98-0

• MDL： MFCD18258295
• Inchi： 1S/C7H3ClF3NO/c8-5-1-2-12-6(4(5)3-13)7(9,10)11/h1-3H
• InChI Key： OCHISXJNCQENLR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(F)(F)F)C=1C=O

Computed Properties

• Exact Mass: 208.98559
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on 4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde

4-Chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde: A Versatile Building Block in Modern Chemistry

4-Chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde (CAS No. 1211583-98-0) is a highly specialized chemical intermediate that has gained significant attention in pharmaceutical and agrochemical research. This pyridine derivative combines the unique properties of a chloro-substituted pyridine core with a reactive aldehyde functional group, making it particularly valuable for synthesizing complex molecules.

The molecular structure of 4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde features three distinct functional elements: the electron-withdrawing trifluoromethyl group at position 2, the reactive formyl group at position 3, and the chloro substituent at position 4. This combination creates a versatile scaffold that participates in various chemical transformations, including nucleophilic additions, condensation reactions, and cross-coupling reactions.

Recent trends in drug discovery have increased demand for fluorinated pyridine compounds like 4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde. The presence of fluorine atoms often improves metabolic stability, membrane permeability, and binding affinity in bioactive molecules. Pharmaceutical researchers frequently search for "trifluoromethyl pyridine building blocks" or "chloro pyridine aldehydes for drug synthesis" when developing new therapeutic candidates.

In material science applications, this compound serves as a precursor for creating functionalized pyridine polymers with potential applications in organic electronics. The aldehyde group allows for further modification through Schiff base formation or reductive amination, enabling the creation of novel materials with tailored properties. Common search queries in this field include "pyridine aldehydes for material synthesis" and "fluorinated heterocyclic building blocks."

The synthesis of 4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde typically involves controlled oxidation of the corresponding alcohol or selective formylation of the pyridine ring. Process chemists often optimize reactions to maximize yield while minimizing byproducts, addressing common search questions like "how to synthesize trifluoromethyl pyridine aldehydes" or "best methods for pyridine formylation."

Analytical characterization of this compound requires specialized techniques due to its polyfunctional nature. Nuclear magnetic resonance (NMR) spectroscopy clearly shows the distinct signals for the aldehyde proton (typically around 10 ppm in 1H NMR) and the pyridine ring protons. Mass spectrometry confirms the molecular weight, while infrared spectroscopy identifies the characteristic carbonyl stretch of the aldehyde group.

Storage and handling of 4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde require attention to its sensitivity to moisture and air. Best practices include keeping the material in sealed containers under inert atmosphere at cool temperatures, addressing common concerns like "how to store reactive pyridine aldehydes" or "stability of fluorinated heterocyclic aldehydes."

The global market for functionalized pyridine derivatives continues to expand, driven by demand from pharmaceutical and specialty chemical industries. Market analysts frequently track "trends in fluorinated heterocycle production" and "growth of pyridine-based intermediates" as indicators of sector health. 4-Chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde represents an important niche product in this growing market segment.

Environmental considerations for chloro- and fluoro-substituted pyridines have become increasingly important. Researchers investigate "green chemistry approaches to pyridine derivatives" and "biodegradation of fluorinated heterocycles" to address sustainability concerns. The unique properties of 4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde make it an interesting case study in balancing synthetic utility with environmental responsibility.

Future research directions for 4-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde include exploring new catalytic systems for its derivatization and developing more efficient synthetic routes. The compound's versatility ensures its continued relevance in addressing search queries like "new applications for trifluoromethyl pyridines" and "innovative uses of heterocyclic aldehydes" across multiple scientific disciplines.